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Compound of Interest

Compound Name: 1-Chloro-3-iodopropane

Cat. No.: B107403 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Chloro-3-iodopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-chloro-3-
iodopropane (CAS No. 6940-76-7), a versatile haloalkane intermediate used in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Due to its

hazardous nature, strict adherence to safety protocols is imperative to ensure the well-being of

laboratory personnel and the protection of the environment.

Chemical and Physical Properties
1-Chloro-3-iodopropane is a colorless to pale yellow liquid.[1][2] It is characterized by a three-

carbon propane backbone with a chlorine atom on the first carbon and an iodine atom on the

third.[1][2] The differential reactivity of the carbon-iodine and carbon-chlorine bonds makes it a

valuable reagent for sequential nucleophilic substitution reactions.[2]

Table 1: Physical and Chemical Properties of 1-Chloro-3-iodopropane
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Property Value

Molecular Formula C₃H₆ClI[2][3]

Molecular Weight 204.44 g/mol [2][4]

Appearance
Colorless to pale yellow or light pink to orange

liquid[2][3][5]

Boiling Point 170-172 °C (lit.)[2][3][5]

Density 1.904 g/mL at 25 °C (lit.)[2][3]

Flash Point >110 °C (>230 °F)[5]

Vapor Pressure 2 mmHg (20 °C)[3]

Vapor Density 6.8 (vs air)[3]

Refractive Index n20/D 1.548 (lit.)[2][3]

Solubility Difficult to mix with water[3]

Stability Stable under normal conditions; light sensitive[5]

Hazard Identification and GHS Classification
1-Chloro-3-iodopropane is classified as a hazardous chemical.[5] The primary hazards

associated with this compound are irritation to the skin, eyes, and respiratory system.[4]

Table 2: GHS Hazard Classification for 1-Chloro-3-iodopropane

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[6]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[4][6]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[4][6]
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Signal Word: Warning[4][5]

Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn when handling

1-chloro-3-iodopropane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or goggles

conforming to EN166 or OSHA's 29 CFR

1910.133.[5][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to prevent skin exposure.

[5][7] Long-sleeved clothing is recommended.[6]

Respiratory Protection

For nuisance exposures, a NIOSH-approved

N95 dust mask may be used. For higher-level

protection or in case of insufficient ventilation,

use a respirator with an appropriate cartridge

(e.g., OV/AG/P99 or ABEK-P2).[8]

Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and exposure.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.[5][8]

Avoid contact with skin and eyes.[5][8]

Avoid breathing vapors or mists.[5]

Wash hands thoroughly after handling.[5][7]
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Remove and wash contaminated clothing before reuse.[5][6]

Storage
Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Protect from light, as the substance is light-sensitive.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[5][8]

Caption: Key Safety and Handling Precautions.

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures for 1-Chloro-3-iodopropane Exposure
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][8][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[8][9] Remove contaminated

clothing. If skin irritation persists, get medical

advice/attention.[5]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids.[5][8][9] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][8][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

gases, including carbon monoxide, carbon dioxide, hydrogen iodide, and hydrogen chloride

gas.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Accidental Release Measures
Ensure adequate ventilation.[5]
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Evacuate personnel to a safe area.[8]

Wear appropriate personal protective equipment.[5][8]

Contain the spill using an inert absorbent material such as sand, silica gel, or universal

binder.[5]

Collect the absorbed material into a suitable, closed container for disposal.[5][8]

Do not let the product enter drains.[8]

Toxicological Information
The toxicological properties of 1-chloro-3-iodopropane have not been fully investigated.[8]

However, it is known to cause skin, eye, and respiratory irritation.[4] Chronic exposure to

iodides may lead to "iodism," with symptoms including skin rash, headache, and irritation of

mucous membranes.[10] No components of this product are listed as carcinogens by IARC at

levels greater than or equal to 0.1%.[8]

Experimental Protocol: General Best Practices for
Use in Synthesis
While specific experimental protocols will vary, the following general workflow outlines the key

safety considerations when using 1-chloro-3-iodopropane as a reagent in a chemical

synthesis.

Preparation Execution Work-up and Purification Waste Disposal and Cleanup

Review SDS and
Conduct Risk Assessment

Prepare and Inspect
Fume Hood

Assemble and Don
Appropriate PPE

Set Up Glassware
in Fume Hood

Measure and Dispense
1-Chloro-3-iodopropane

Conduct Reaction Under
Inert Atmosphere (if needed)

Monitor Reaction Progress Quench Reaction Safely
Perform Extraction

and Washing
Purify Product

(e.g., Chromatography, Distillation)
Segregate Halogenated

Organic Waste
Decontaminate Glassware

and Work Area
Remove and Dispose of

Contaminated PPE

Click to download full resolution via product page

Caption: General Experimental Workflow.

Methodology:
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Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1-chloro-3-iodopropane and all other

reagents.

Conduct a formal risk assessment for the planned experiment.

Ensure the chemical fume hood is operational and free of clutter.

Select and inspect all necessary PPE, including gloves, eye protection, and a lab coat.

Execution:

Set up clean, dry glassware in the fume hood.

Carefully measure and transfer 1-chloro-3-iodopropane, avoiding splashes and

inhalation of vapors.

If the reaction is sensitive to air or moisture, conduct it under an inert atmosphere (e.g.,

nitrogen or argon).

Monitor the reaction for any unexpected changes in temperature, pressure, or color.

Work-up and Purification:

Quench the reaction carefully, considering any potential exothermic processes.

Perform extractions and washes in the fume hood.

Purify the product using appropriate techniques, ensuring proper ventilation during

processes like distillation or solvent removal.

Waste Disposal and Cleanup:

Dispose of all waste containing 1-chloro-3-iodopropane and other halogenated

compounds in a designated halogenated organic waste container.

Thoroughly decontaminate all glassware and the work surface.
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Carefully remove and dispose of contaminated gloves and other disposable PPE in the

appropriate waste stream.

By adhering to these guidelines, researchers can safely handle 1-chloro-3-iodopropane and

minimize the risks associated with its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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